Cas no 666253-00-5 (1,3-Benzenediol, 4-[3,6-diethyl-5-[(1-ethylpropyl)amino]pyrazinyl]-)

• Product Name: 1,3-Benzenediol, 4-[3,6-diethyl-5-[(1-ethylpropyl)amino]pyrazinyl]-
• CAS No: 666253-00-5
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 4123128
• PubChem ID: 136360264
• Update Time: 2025-04-24

1,3-Benzenediol, 4-[3,6-diethyl-5-[(1-ethylpropyl)amino]pyrazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-[3,6-diethyl-5-[(1-ethylpropyl)amino]pyrazinyl]-
• 1,3-Benzenediol, 4-[3,6-diethyl-5-[(1-ethylpropyl)amino]-2-pyrazinyl]-
• 666253-00-5
• SCHEMBL5427082
• DB-087679
• 3,6-diethyl-5-(2,4-dihydroxyphenyl)-[N-(1-ethylpropyl)]pyrazine-2-amine
• VTZFOTNXGHHHKR-UHFFFAOYSA-N

• Inchi： 1S/C19H27N3O2/c1-5-12(6-2)20-19-16(8-4)21-18(15(7-3)22-19)14-10-9-13(23)11-17(14)24/h9-12,23-24H,5-8H2,1-4H3,(H,20,22)
• InChI Key： VTZFOTNXGHHHKR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=NC(CC)=C(NC(CC)CC)N=C2CC)C(O)=C1

Computed Properties

• Exact Mass: 329.21032711Da
• Monoisotopic Mass: 329.21032711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols